Jingzhaotoxin-III Jingzhaotoxin-III Jingzhaotoxin-III (ß-TRTX-Cj1α) has been isolated initially from the Chinese Tarantula spider Chilobrachys Jingzhaovenom. Jingzhaotoxin-III selectively inhibits the activation of the voltage-dependent sodium channel Nav1.5 in heart or cancer cells with an IC50value close to 350 nM. It is inactive on Nav1.2, Nav1.4, Nav1.6 and Nav1.7 and should therefore be considered as an interesting research tool to discriminate between sodium channel subtypes. Jingzhaotoxin-III binds onto receptor site 4 presumably located on DIIS3-S4 linker of Nav1.5 and supposedly blocks Nav1.5 through a different mechanism than ProTx-II and Huwentoxin IV. ß-TRTX-Cj1α is composed of 36 amino acid residues including 6 cysteines cross-linked according to a C1-C4, C2-C5 and C3-C6 pattern. Jingzhaotoxin-III also inhibits Kv2.1 channel with an IC50 of around 700 nM.
Brand Name: Vulcanchem
CAS No.:
VCID: VC0197638
InChI:
SMILES:
Molecular Formula: C174H241N47O46S6
Molecular Weight: 3919.53 Da

Jingzhaotoxin-III

CAS No.:

Peptides

VCID: VC0197638

Molecular Formula: C174H241N47O46S6

Molecular Weight: 3919.53 Da

Jingzhaotoxin-III -

Product Name Jingzhaotoxin-III
Molecular Formula C174H241N47O46S6
Molecular Weight 3919.53 Da
Appearance White lyophilized solidPurity rate:> 98%AA sequence: Asp-Gly-Glu-Cys4-Gly-Gly-Phe-Trp-Trp-Lys-Cys11-Gly-Arg-Gly-Lys-Pro-Pro-Cys18-Cys19-Lys-Gly-Tyr-Ala-Cys24-Ser-Lys-Thr-Trp-Gly-Trp-Cys31-Ala-Val-Glu-Ala-Pro-OHDisulfide bonds: Cys4-Cys19, Cys11-Cys24, and Cys18-Cys31Length (aa): 36
Description Jingzhaotoxin-III (ß-TRTX-Cj1α) has been isolated initially from the Chinese Tarantula spider Chilobrachys Jingzhaovenom. Jingzhaotoxin-III selectively inhibits the activation of the voltage-dependent sodium channel Nav1.5 in heart or cancer cells with an IC50value close to 350 nM. It is inactive on Nav1.2, Nav1.4, Nav1.6 and Nav1.7 and should therefore be considered as an interesting research tool to discriminate between sodium channel subtypes. Jingzhaotoxin-III binds onto receptor site 4 presumably located on DIIS3-S4 linker of Nav1.5 and supposedly blocks Nav1.5 through a different mechanism than ProTx-II and Huwentoxin IV. ß-TRTX-Cj1α is composed of 36 amino acid residues including 6 cysteines cross-linked according to a C1-C4, C2-C5 and C3-C6 pattern. Jingzhaotoxin-III also inhibits Kv2.1 channel with an IC50 of around 700 nM.
Last Modified Aug 20 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator